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Compound of Interest

Compound Name: Deltasonamide 1 TFA

Cat. No.: B15576594

Application Notes and Protocols for Deltasonamide
1TFA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and
working concentrations of Deltasonamide 1 TFA (trifluoroacetate). Adherence to these
guidelines is crucial for ensuring the compound's stability, solubility, and activity in downstream
experimental applications.

Product Information

Deltasonamide 1 is a potent inhibitor of the PDE6d-KRas interaction, with a reported
dissociation constant (KD) of 203 pM. It is a valuable tool for investigating KRas signaling
pathways, which are frequently dysregulated in various cancers. The trifluoroacetate (TFA) salt
form often enhances the solubility and stability of the peptide.

Table 1: Chemical and Physical Properties of Deltasonamide 1 TFA
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Property Value

CAS Number 2235358-73-1

Molecular Formula C32H40F3N70sS2 (as free base)
Purity Typically =98%

Appearance White to off-white solid

Store at -20°C or -80°C, protected from light and

Storage (Solid) -
moisture.

Solubility and Stock Solution Preparation

The solubility of Deltasonamide 1 TFA can vary depending on the solvent. It is recommended
to first prepare a high-concentration stock solution in an appropriate organic solvent, which can
then be diluted to the desired working concentration in aqueous buffers or cell culture media.

Table 2: Solubility of Deltasonamide 1

Solvent Solubility Notes

Ultrasonic agitation may be

required. Use freshly opened,

DMSO =125 mg/mL o
anhydrous DMSO as it is
hygroscopic.

The TFA salt form generally

Water Soluble

improves water solubility.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Deltasonamide 1 TFA in
dimethyl sulfoxide (DMSO).

Materials:

o Deltasonamide 1 TFA (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated micropipettes
Procedure:

o Equilibrate the Compound: Before opening, allow the vial of Deltasonamide 1 TFA to warm
to room temperature for 15-20 minutes. This prevents condensation of moisture, which can
affect the stability and weighing of the compound.

» Weigh the Compound: In a suitable weighing vessel, carefully weigh the desired amount of
Deltasonamide 1 TFA.

o Solvent Addition: Transfer the weighed compound to a sterile polypropylene tube. Add the
appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM. For
example, to prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to the appropriate mass
of Deltasonamide 1 TFA.

» Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
Visually inspect

 To cite this document: BenchChem. [Preparing stock solutions and working concentrations of
Deltasonamide 1 TFA.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576594#preparing-stock-solutions-and-working-
concentrations-of-deltasonamide-1-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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